2-chloro-4-methyl-N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide
Overview
Description
2-chloro-4-methyl-N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as CMMPB or TAK-659. It belongs to the class of benzotriazole compounds and has shown promising results in various biomedical applications.
Mechanism of Action
CMMPB inhibits the activity of Bruton's tyrosine kinase (BTK), which is a key enzyme in the signaling pathway of B cells. By inhibiting BTK, CMMPB can reduce the activation of B cells and the subsequent production of inflammatory cytokines. This mechanism of action has been shown to be effective in reducing inflammation in animal models.
Biochemical and Physiological Effects:
CMMPB has been shown to reduce inflammation and pain in animal models of rheumatoid arthritis and multiple sclerosis. It has also been shown to reduce the severity of symptoms in animal models of asthma and colitis. CMMPB has a good safety profile and has not been associated with any significant adverse effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using CMMPB in lab experiments is its high purity and stability. CMMPB has been synthesized using optimized methods to produce high yields of pure compound. However, one limitation of using CMMPB is its relatively high cost compared to other compounds used in research.
Future Directions
There are several future directions for research on CMMPB. One area of interest is its potential use in cancer treatment. BTK has been shown to play a role in the development of certain types of cancer, and CMMPB may have a role in inhibiting this pathway. Another area of interest is its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. CMMPB has been shown to have neuroprotective effects in animal models, and further research is needed to explore this potential application. Additionally, further research is needed to optimize the synthesis of CMMPB and reduce its cost for use in larger scale experiments.
Scientific Research Applications
CMMPB has been studied extensively for its potential use in treating various diseases. It has shown promising results in the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. CMMPB has also been studied for its anti-inflammatory and analgesic properties.
properties
IUPAC Name |
2-chloro-4-methyl-N-(6-methyl-2-phenylbenzotriazol-5-yl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN4O/c1-13-8-9-16(17(22)10-13)21(27)23-18-12-20-19(11-14(18)2)24-26(25-20)15-6-4-3-5-7-15/h3-12H,1-2H3,(H,23,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZRJXSLHUXQIDJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)NC2=CC3=NN(N=C3C=C2C)C4=CC=CC=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.